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Compound of Interest

Compound Name: Tetrahexylammonium iodide

Cat. No.: B1219573

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for Tetrahexylammonium
iodide (CAS No: 2138-24-1), drawing from multiple Safety Data Sheets (SDS) and
standardized hazard assessment information. The content is structured to offer clear,
actionable information for professionals handling this substance in a laboratory or research

setting.
Chemical Identification
Identifier Value
Chemical Name Tetrahexylammonium iodide
Tetra-n-hexylammonium iodide, N,N,N-Trihexyl-
Synonyms o
1-hexanaminium iodide
CAS Number 2138-24-1[1][2][3][4][5][6]
Molecular Formula C24H52IN[2][5][6]
Molecular Weight 481.58 g/mol [2][4]

Hazard Identification and GHS Classification

Tetrahexylammonium iodide is classified as a hazardous substance under the Globally
Harmonized System (GHS). The primary hazards are related to irritation and acute toxicity.
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Summary of GHS Classification:[2][3][4][5][7]

Acute Oral Toxicity: Category 4

Skin Corrosion/Irritation: Category 2

Serious Eye Damage/Eye Irritation: Category 2

The signal word for this substance is "Warning".[2][4][5]

GHS Hazard Classification
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Serious Eye lrritation
Category 2

Category 3 T
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GHS Hazard Classification for Tetrahexylammonium lodide.

Hazard and Precautionary Statements:
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Code Statement
H302 Harmful if swallowed.[7]
H315 Causes skin irritation.[2][4][5][7]
H319 Causes serious eye irritation.[2][4][5][7]
H335 May cause respiratory irritation.[2]
P261 Avoid breathing dust.[2][8]
P264 Wash skin thoroughly after handling.[2][5][7]
Do not eat, drink or smoke when using this
P270
product.[7]
280 Wear protective gloves/eye protection/face
protection.[2][5][7]
IF SWALLOWED: Call a POISON
P301+P312 ]
CENTER/doctor if you feel unwell.[7]
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.[2][7]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2][7]
Dispose of contents/container to an approved
P501

waste disposal plant.[3][7]

Physical and Chemical Properties

The available quantitative data for Tetrahexylammonium iodide is summarized below.
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Property Value

Source

White to very pale yellow

Appearance _ [2][51[°]
crystalline powder
Melting Point 99 -104 °C [4][5]16]
Boiling Point No data available [5]
Flash Point No data available [5]
- Low water solubility is
Solubility [3]

suggested

Toxicological Profile

While specific toxicological studies on Tetrahexylammonium iodide are not widely published,

the GHS classification is based on data from similar compounds and predictive models.
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Toxicity Endpoint

Result

Notes

Acute Oral Toxicity

Category 4 (Harmful if

swallowed)

While some SDSs state "no
data available,"[1] others
classify it as Category 4.[3][10]
An LD50 of 1,990 mg/kg (Rat)
was found for the related
compound

tetrabutylammonium iodide.[7]

Skin Corrosion/Irritation

Category 2 (Causes skin

irritation)

Consistent across multiple
sources.[2][3][4][5]

Serious Eye Damage/Irritation

Category 2 (Causes serious

eye irritation)

Consistent across multiple
sources.[2][3][4][5]

Respiratory or Skin

Sensitization

No data available

Carcinogenicity

Not classified as a carcinogen

No component is listed by
IARC, NTP, or OSHA.[3]

Germ Cell Mutagenicity

No data available

Reproductive Toxicity

No data available

STOT-Single Exposure

Category 3 (May cause
respiratory irritation)

[2](3]

STOT-Repeated Exposure

No data available

First-Aid and Emergency Procedures

In case of exposure, immediate and appropriate first-aid is crucial. The following workflow

outlines the recommended steps.
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First-Aid Decision Workflow for Tetrahexylammonium lodide Exposure.

Safe Handling and Storage Protocols

Proper handling and storage are essential to minimize risk.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[1][3]

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety goggles with side-shields, and a lab coat.[3]

If dust is generated, use a NIOSH/MSHA-approved respirator.[3]

Avoid contact with skin, eyes, and clothing.[1][5]
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e Prevent the formation of dust.[1]

e Wash hands thoroughly after handling.[5]

Storage:

o Store in a tightly closed container.[3][5]

o Keep in a dry, cool, and well-ventilated place.[3][5]

» Store away from incompatible materials, such as strong oxidizing agents.[3][5]

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://tecolab-global.com/biocompatibility/oecd492/
https://x-cellr8.com/regulatory-safety-testing/eye-irritation-oecd-tg492/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://x-cellr8.com/regulatory-safety-testing/eye-irritation-oecd-tg492/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://x-cellr8.com/regulatory-safety-testing/eye-irritation-oecd-tg492/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://x-cellr8.com/regulatory-safety-testing/eye-irritation-oecd-tg492/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Handling Protocol

Controls

Engineering Controls

(Chemical Fume Hood)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work Practices

Operational Procedures
* Avoid creating dust
* Avoid contact
» Wash hands after use

Storage 8' Disposal

Storage
* Cool, dry, ventilated
* Tightly closed container
* Away from oxidizers

Disposal

(Follow local regulations)

Click to download full resolution via product page

Logical Workflow for Safe Handling and Storage.

Standardized Experimental Methodologies

The GHS hazard classifications are determined by standardized experimental protocols, often
following OECD (Organisation for Economic Co-operation and Development) guidelines. While
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the specific test results for Tetrahexylammonium iodide are not detailed in the SDS, the
methodologies below are the standard for determining the cited hazards.

Skin Irritation - OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human
Epidermis Test Method):[2][3][4][9]

 Principle: This non-animal test uses a three-dimensional Reconstructed Human Epidermis
(RhE) model, which mimics the upper layers of human skin.[3][4][9]

» Methodology: The test chemical is applied topically to the surface of the RhE tissue for a
defined period (e.g., up to 60 minutes). Afterwards, the tissue is rinsed and incubated. Cell
viability is then measured using a cellular activity assay, most commonly the MTT assay. The
MTT dye is converted by metabolically active cells into a colored formazan salt, which is then
extracted and measured.[2][4]

o Classification: A chemical is classified as a "Category 2: Irritant” if the mean tissue viability is
reduced to 50% or less compared to the negative control.[3][4][9]

Eye Irritation - OECD Test Guideline 492 (Reconstructed human Cornea-like Epithelium
(RhCE) test method):[1][5][7][8][11]

o Principle: This in vitro method uses a Reconstructed human Cornea-like Epithelium (RhCE)
model to identify chemicals that do not require classification for eye irritation or serious eye
damage. It can also indicate potential for irritation.

» Methodology: The test material is applied to the surface of the corneal tissue model. After a
specified exposure time, the material is washed off, and the tissue is incubated. Cell viability
is assessed using the MTT assay, similar to the skin irritation test.[5][11]

o Classification: A substance is identified as a non-irritant (UN GHS No Category) if the tissue
viability is greater than 60%. If viability is 60% or less, it indicates potential for irritation, and
further testing may be required to distinguish between Category 1 (serious damage) and
Category 2 (irritation).[1][5]

Acute Oral Toxicity - OECD Test Guideline 423 (Acute Toxic Class Method):[6][10][12][13]
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 Principle: This method allows for the classification of a substance into a GHS toxicity
category with the use of a minimal number of animals. It is a stepwise procedure using a
small group of animals (typically 3) per step.[13]

o Methodology: A single dose of the substance is administered orally to a group of rodents
(usually female rats). The starting dose is selected from a series of fixed dose levels (e.g.,
300, 2000 mg/kg). The outcome (mortality or survival) in the first group determines the dose
for the next step. If mortality is observed, the dose is lowered for the next group; if no
mortality is observed, the dose may be increased.[13]

» Classification: The substance is classified into a GHS category based on the dose levels at
which mortality is observed. For example, evidence of mortality at 300 mg/kg but not at 50
mg/kg would place a substance in Category 3, while mortality at 2000 mg/kg but not at 300
mg/kg would suggest Category 4 ("Harmful if swallowed").

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety Profile of
Tetrahexylammonium lodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219573#tetrahexylammonium-iodide-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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